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Introduction
Isophorone diamine (IPDA) is a cycloaliphatic diamine that exists as a mixture of cis and trans

isomers.[1] Its chemical formula is C₁₀H₂₂N₂.[2][3] IPDA is a colorless to light-yellow liquid with

a characteristic amine-like or faint peppermint-like odor.[1][4] This versatile compound serves

as a crucial building block in the synthesis of various polymers and as a curing agent for epoxy

resins.[1][2] Its applications span across high-performance coatings, adhesives, composites,

and flooring, where it imparts excellent mechanical strength, chemical resistance, and thermal

stability.[1][5] In the realm of drug development and research, understanding the fundamental

physical and chemical characteristics of IPDA is paramount for its potential applications and

safe handling.

Chemical Identity
Isophorone diamine, systematically named 3-(aminomethyl)-3,5,5-trimethylcyclohexan-1-

amine, is a primary cycloaliphatic amine.[6] It is produced through the hydrocyanation of

isophorone, followed by reductive amination and hydrogenation of the nitrile.[1][7] The structure

of IPDA features a cyclohexane ring with two primary amine groups, one directly attached to
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the ring and the other to a methyl group. This unique structure contributes to its reactivity and

performance characteristics.

Isomers
IPDA is a mixture of two stereoisomers: cis and trans.[1] The spatial arrangement of the

aminomethyl and amino groups relative to the cyclohexane ring defines these isomers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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